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Compound of Interest

Compound Name: 8-Bromo-1-octanol

Cat. No.: B1265630

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling precautions for 8-
Bromo-1-octanol, a key intermediate in various chemical syntheses. Adherence to these
guidelines is crucial to ensure a safe laboratory environment and minimize potential risks
associated with the handling of this compound.

Core Safety and Hazard Information

8-Bromo-1-octanol is a colorless to light yellow liquid.[1] While not classified as a dangerous
substance according to GHS (Globally Harmonized System of Classification and Labelling of
Chemicals), it may pose moderate health risks.[1][2] Potential hazards include irritation to the
skin, eyes, and respiratory tract upon contact or inhalation.[1][3] Ingestion may also be harmful.
[2] It is crucial to note that the chemical, physical, and toxicological properties of 8-Bromo-1-
octanol have not been thoroughly investigated.[2]

Quantitative Data Summary

For ease of reference and comparison, the key physical and chemical properties of 8-Bromo-
1-octanol are summarized in the table below.
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Property Value Source

Molecular Formula C8H17BroO [11[4115]

Molecular Weight 209.12 g/mol [5]

Appearance .Cok.)rless to light yellow, clear (2]
liquid

Boiling Point 79 - 80 °C at 0.07 mmHg [6]

105-106 °C at 5 mmHg [6]

125-126 °C at 2 mmHg [6]

Density 1.22 g/mL at 25 °C [41[6]

Flash Point 110 °C (230 °F) - closed cup [2][6]

Refractive Index n20/D 1.480 [6]

Storage Temperature 2-8°C [2][6]

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to established protocols is paramount when working with 8-Bromo-1-octanol
to mitigate exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense. The following should be worn at all
times when handling 8-Bromo-1-octanol:

* Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[2]

o Hand Protection: Protective gloves should be used, especially for prolonged or repeated
contact.[2]

» Respiratory Protection: While not generally required, for nuisance exposures, a type OV/AG
(US) or type ABEK (EU EN 14387) respirator cartridge should be used.[2] Respirators and
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their components must be tested and approved under appropriate government standards
such as NIOSH (US) or CEN (EU).[2]

o Skin Protection: Wear appropriate protective clothing to prevent skin contact.[3]

Handling and Storage

e Handling: Avoid breathing vapors, mist, or gas.[2] Do not get in eyes, on skin, or on clothing.
[3] Wash hands and any exposed skin thoroughly after handling.[3] Use only in a well-
ventilated area or outdoors.[3]

e Storage: Store in a cool, dry, and well-ventilated place.[2] Keep the container tightly closed.
[2] Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2] The recommended storage temperature is 2 - 8 °C.[2][6]

Accidental Release Measures

In the event of a spill, the following steps should be taken:

» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[3] Avoid breathing vapors.[2]

» Environmental Precautions: Prevent the product from entering drains.[2]

o Containment and Cleaning Up: Soak up the spill with an inert absorbent material.[3] Collect
the material and place it in a suitable, closed container for disposal.[2][3]

First Aid Measures

In case of exposure, immediate action is critical:

 Inhalation: Move the person to fresh air.[2] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[7] Call a physician if you feel unwell.[3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]
[3] If skin irritation occurs or persists, get medical advice/attention.[3] Take off contaminated
clothing and wash it before reuse.[3]
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o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[3] If eye irritation persists,
get medical advice/attention.[3]

 Ingestion: Rinse mouth with water.[2] Never give anything by mouth to an unconscious
person.[2] Do NOT induce vomiting.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if
necessary.[2]

e Hazardous Combustion Products: Under fire conditions, hazardous decomposition products
such as carbon oxides and hydrogen bromide gas can be formed.[2]

Visualizing Safety Protocols

To further clarify the safety and handling procedures, the following diagrams illustrate key
logical relationships and experimental workflows.
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Hazard Identification & Assessment
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Logical Flow of Safety Precautions

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1265630?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Review Safety Data Sheet

l

Don appropriate PPE
(Gloves, Goggles, etc.)

l

Ensure proper ventilation
(Fume Hood)

Handling & Use

Carefully dispense required amount

l

Perform chemical reaction

l

Conduct post-reaction work-up

Post-Handling

Decontaminate work surfaces

Dispose of waste in designated containers

Properly remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Typical Laboratory Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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